N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(tetrahydro-2-furanylmethyl)amine

• Molecular Formula: C19H21BrFNO2
• Molecular Weight: 394.3 g/mol
• IUPAC Name: N-[[5-bromo-2-[(4-fluorophenyl)methoxy]phenyl]methyl]-1-(oxolan-2-yl)methanamine
• InChI: InChI=1S/C19H21BrFNO2/c20-16-5-8-19(24-13-14-3-6-17(21)7-4-14)15(10-16)11-22-12-18-2-1-9-23-18/h3-8,10,18,22H,1-2,9,11-13H2
• InChI Key: KVGWUIURYYEHAX-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNCC2=C(C=CC(=C2)Br)OCC3=CC=C(C=C3)F

Description

N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(tetrahydro-2-furanylmethyl)amine is a compound that has gained attention in scientific research due to its potential use as a therapeutic agent.

Mechanism of Action

The mechanism of action of N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(tetrahydro-2-furanylmethyl)amine is not fully understood, but it has been suggested to act as an inhibitor of certain enzymes involved in cell proliferation and survival. It may also modulate the activity of certain neurotransmitters in the brain, leading to its neuroprotective effects.
Biochemical and Physiological Effects:
N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(tetrahydro-2-furanylmethyl)amine has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit the growth and migration of cancer cells. It has also been shown to improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(tetrahydro-2-furanylmethyl)amine in lab experiments is its potential as a therapeutic agent for various diseases. However, its moderate yield and purity may limit its use in certain experiments, and further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

For research on N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(tetrahydro-2-furanylmethyl)amine include further studies on its mechanism of action, optimization of its synthesis method, and testing its potential as a therapeutic agent in clinical trials. It may also be studied for its potential use in combination with other drugs for synergistic effects.

Synthesis Methods

The synthesis of N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(tetrahydro-2-furanylmethyl)amine involves the reaction of 5-bromo-2-[(4-fluorobenzyl)oxy]benzaldehyde with tetrahydro-2-furanylmethylamine in the presence of a catalyst and solvent. The yield of this reaction is moderate, but the purity of the compound can be improved through further purification steps.

Scientific Research Applications

N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(tetrahydro-2-furanylmethyl)amine has been studied for its potential use as a therapeutic agent in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to have anti-tumor activity in vitro and in vivo, as well as neuroprotective effects in animal models of neurodegenerative diseases.